Cas no 100052-70-8 (1,6-Cycloundecanedione)

• Product Name: 1,6-Cycloundecanedione
• CAS No: 100052-70-8
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 3546882
• Update Time: 2025-04-22

1,6-Cycloundecanedione Chemical and Physical Properties

Names and Identifiers

• 1,6-Cycloundecanedione

• Inchi： 1S/C11H18O2/c12-10-6-2-1-3-7-11(13)9-5-4-8-10/h1-9H2
• InChI Key： QMOOLKWRMCEPSB-UHFFFAOYSA-N
• SMILES： C1(=O)CCCCCC(=O)CCCC1

Computed Properties

• Exact Mass: 182.13068g/mol
• Monoisotopic Mass: 182.13068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 182.26g/mol
• XLogP3: 1.2
• Topological Polar Surface Area: 34.1Ų